Cas no 63969-87-9 (Benzeneacetic acid, 2-(2-hydroxyethyl)-, 1-methylethyl ester)

Benzeneacetic acid, 2-(2-hydroxyethyl)-, 1-methylethyl ester structure
63969-87-9 structure
Product Name:Benzeneacetic acid, 2-(2-hydroxyethyl)-, 1-methylethyl ester
CAS No:63969-87-9
MF:C13H18O3
MW:222.280224323273
CID:1665777
Update Time:2024-09-03

Benzeneacetic acid, 2-(2-hydroxyethyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 2-(2-hydroxyethyl)-, 1-methylethyl ester
    • Inchi: 1S/C13H18O3/c1-10(2)16-13(15)9-12-6-4-3-5-11(12)7-8-14/h3-6,10,14H,7-9H2,1-2H3
    • InChI Key: VYRKPWORKCWYML-UHFFFAOYSA-N
    • SMILES: C1(CC(OC(C)C)=O)=CC=CC=C1CCO

Computed Properties

  • Exact Mass: 222.12564

Experimental Properties

  • Density: 1.079±0.06 g/cm3(Predicted)
  • Boiling Point: 323.1±22.0 °C(Predicted)
  • PSA: 46.53
  • pka: 14.80±0.10(Predicted)
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